3-Methyl-5-((4-(4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methyl)isoxazole

• IUPAC Name: 3-methyl-5-[[4-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C20H26F3N5O/c1-15-12-18(29-25-15)14-26-6-4-17(5-7-26)27-8-10-28(11-9-27)19-3-2-16(13-24-19)20(21,22)23/h2-3,12-13,17H,4-11,14H2,1H3
• InChI Key: ZIRRPJOMGOQULW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCC(CC2)N3CCN(CC3)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H26F3N5O
• Molecular Weight: 409.4 g/mol
• CAS No.: 2034235-16-8

Description

Trifluoromethylpyridine (TFMP) and its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The demand for TFMP derivatives has been increasing steadily in the last 30 years. The synthesis of TFMP groups within the structures of other molecules is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine in TFMP derivatives are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Future Directions

The major use of TFMP derivatives is in the protection of crops from pests. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries. It is expected that many novel applications of TFMP will be discovered in the future.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit bacterial phosphopantetheinyl transferases , which are essential to bacterial cell viability and virulence .

Mode of Action

It’s hypothesized that the compound may simultaneously target both classes of phosphopantetheinyl transferase enzymes to effectively halt bacterial proliferation .

Biochemical Pathways

The inhibition of phosphopantetheinyl transferases can attenuate secondary metabolism and thwart bacterial growth .

Pharmacokinetics

Similar compounds have been found to possess antibacterial activity in the absence of a rapid cytotoxic response in human cells . This suggests that the compound may have favorable bioavailability and pharmacokinetic properties.

Result of Action

It’s hypothesized that the compound may attenuate the production of a phosphopantetheinyl transferase-dependent metabolite when applied at sublethal doses . This could potentially lead to the inhibition of bacterial growth.

Action Environment

Chemical genetic studies have implicated efflux as a mechanism for resistance in escherichia coli , suggesting that environmental factors such as bacterial efflux pumps could potentially influence the compound’s efficacy.